Cas no 76712-84-0 (3-(1,3-benzoxazol-2-yl)-1-propanamine)
76712-84-0 structure
Product Name:3-(1,3-benzoxazol-2-yl)-1-propanamine
CAS No:76712-84-0
MF:C10H13ClN2O
MW:212.676021337509
MDL:MFCD10689315
CID:1067660
PubChem ID:54759016
Update Time:2025-04-20
3-(1,3-benzoxazol-2-yl)-1-propanamine Chemical and Physical Properties
Names and Identifiers
-
- 3-(Benzo[d]oxazol-2-yl)propan-1-amine hydrochloride
- [3-(1,3-Benzoxazol-2-yl)propyl]amine hydrochloride
- 3-(Benzo[d]oxazol-2-yl)propan-1-aminehydrochloride
- BS-38472
- 76712-84-0
- FT-0683139
- AKOS015894557
- 3-(1,3-benzoxazol-2-yl)propan-1-amine;hydrochloride
- ALBB-012414
- 3-(1,3-benzoxazol-2-yl)-1-propanamine
-
- MDL: MFCD10689315
- Inchi: 1S/C10H12N2O.ClH/c11-7-3-6-10-12-8-4-1-2-5-9(8)13-10;/h1-2,4-5H,3,6-7,11H2;1H
- InChI Key: STFABMGASHAZIE-UHFFFAOYSA-N
- SMILES: Cl.O1C2C=CC=CC=2N=C1CCCN
Computed Properties
- Exact Mass: 212.0716407g/mol
- Monoisotopic Mass: 212.0716407g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 163
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52Ų
3-(1,3-benzoxazol-2-yl)-1-propanamine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(1,3-benzoxazol-2-yl)-1-propanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM305937-1g |
3-(Benzo[d]oxazol-2-yl)propan-1-amine hydrochloride |
76712-84-0 | 95% | 1g |
$313 | 2021-06-17 | |
| Chemenu | CM305937-1g |
3-(Benzo[d]oxazol-2-yl)propan-1-amine hydrochloride |
76712-84-0 | 95% | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM305937-5g |
3-(Benzo[d]oxazol-2-yl)propan-1-amine hydrochloride |
76712-84-0 | 95% | 5g |
$*** | 2023-05-29 | |
| abcr | AB264769-250 mg |
3-(1,3-Benzoxazol-2-yl)-1-propanamine |
76712-84-0 | 250 mg |
€204.20 | 2023-07-20 | ||
| abcr | AB264769-1 g |
3-(1,3-Benzoxazol-2-yl)-1-propanamine |
76712-84-0 | 1 g |
€304.50 | 2023-07-20 | ||
| abcr | AB264769-5 g |
3-(1,3-Benzoxazol-2-yl)-1-propanamine |
76712-84-0 | 5 g |
€1,045.70 | 2023-07-20 | ||
| Matrix Scientific | 060352-500mg |
[3-(1,3-Benzoxazol-2-yl)propyl]amine hydrochloride |
76712-84-0 | 500mg |
$315.00 | 2023-09-10 | ||
| eNovation Chemicals LLC | Y1243323-1g |
3-(1,3-benzoxazol-2-yl)propan-1-amine |
76712-84-0 | 95% | 1g |
$290 | 2023-05-17 | |
| eNovation Chemicals LLC | Y1243323-5g |
3-(1,3-benzoxazol-2-yl)propan-1-amine |
76712-84-0 | 95% | 5g |
$955 | 2023-05-17 | |
| TRC | B427753-50mg |
3-(1,3-benzoxazol-2-yl)-1-propanamine |
76712-84-0 | 50mg |
$ 50.00 | 2022-06-07 |
3-(1,3-benzoxazol-2-yl)-1-propanamine Related Literature
-
Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
76712-84-0 (3-(1,3-benzoxazol-2-yl)-1-propanamine) Related Products
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- 2008-05-1(Benzoxazole, 2-propyl-)
- 2008-10-8(2,2'-(1,4-Butanediyl)bis-1,3-benzoxazole)
- 2008-09-5(Benzoxazole, 2,2'-(1,2-ethanediyl)bis-)
- 6797-49-5(Benzoxazole, 2-butyl-)
- 6797-13-3(Benzoxazole, 2-ethyl-)
- 6797-50-8(Benzoxazole,2-(2-methylpropyl)-)
- 1155082-88-4(3-(6-Methylbenzo[d]oxazol-2-yl)propan-1-amine)
- 6797-16-6(2-hexyl-1,3-benzoxazole)
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